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Compound of Interest

Compound Name: 2-Phenylacetoacetonitrile

Cat. No.: B1142382 Get Quote

Essential Safety and Handling Guide for 2-
Phenylacetoacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Phenylacetoacetonitrile (CAS RN: 4468-48-8), also known as α-acetyl-benzeneacetonitrile or

APAAN. Adherence to these procedures is essential to ensure laboratory safety and regulatory

compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Phenylacetoacetonitrile is a hazardous substance that requires stringent safety measures.

The primary hazards are acute toxicity if swallowed, in contact with skin, or if inhaled, and it can

cause serious eye and skin irritation.[1][2]

1.1. Hazard Classification
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Hazard Statement Classification

H302+H312+H332
Harmful if swallowed, in contact with skin or if

inhaled.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

1.2. Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause severe eye irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile rubber is a suitable

option), a lab coat, and

appropriate protective clothing

to prevent skin exposure.[2][3]

[4][5][6]

Prevents skin contact, which

can be harmful. Nitrile gloves

offer good resistance to a

range of chemicals.[3][4][5]

Respiratory Protection

A NIOSH-approved respirator

is necessary if ventilation is

inadequate or when handling

the powder form, which can

become airborne.[2]

Protects against the inhalation

of harmful dust or vapors.

Operational Plan for Safe Handling
A systematic approach to handling 2-Phenylacetoacetonitrile is crucial to prevent accidents

and exposure.
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2.1. Engineering Controls

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[1][2]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[2]

2.2. Handling Procedures

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents in the designated work area (fume hood).

Weighing and Transfer: Handle 2-Phenylacetoacetonitrile as a solid (it is an off-white to

light yellow crystalline powder) in a manner that minimizes dust generation.[2] Use a spatula

for transfers.

In Solution: When working with solutions, be mindful of potential splashes.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[2][7] Decontaminate all surfaces and equipment used.

2.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

The storage area should be secure and accessible only to authorized personnel.[8]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/21105m.pdf
https://pim-resources.coleparmer.com/sds/40353.pdf
https://pim-resources.coleparmer.com/sds/40353.pdf
https://www.benchchem.com/product/b1142382?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/40353.pdf
https://pim-resources.coleparmer.com/sds/40353.pdf
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/40353.pdf
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://www.benchchem.com/pdf/Health_and_safety_considerations_for_handling_2_phenylacetonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.[2][9][10]

Skin Contact

Immediately remove all contaminated clothing.

[2][7] Flush the affected skin with copious

amounts of water for at least 15 minutes.[2][10]

[11] Seek medical attention.[2][7]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][10] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2][7][9]

Disposal Plan
Proper disposal of 2-Phenylacetoacetonitrile and its containers is mandatory to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Characterization

Waste containing 2-Phenylacetoacetonitrile is considered hazardous waste.[8][12]

4.2. Disposal Procedures

Container Management: Do not reuse empty containers. They should be treated as

hazardous waste.
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Waste Collection: Collect all waste materials (including contaminated PPE) in a designated,

properly labeled, and sealed hazardous waste container.

Disposal Method: Dispose of the hazardous waste through a licensed and approved waste

disposal facility. Chemical incineration with an afterburner and scrubber is a potential

disposal method.[7]

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations.[7][8][12] Do not allow the chemical to enter drains or waterways.[1][8]

Physical and Chemical Properties
Property Value

Molecular Formula C10H9NO[13]

Molecular Weight 159.18 g/mol [13][14]

Appearance Off-white to light yellow crystalline powder[2]

Melting Point 92-94 °C[13][14][15]

Solubility

Soluble in organic solvents like ethanol, DMSO,

methanol, and acetone. Limited solubility in

water.

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 2-
Phenylacetoacetonitrile.
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Safe Handling Workflow for 2-Phenylacetoacetonitrile

Preparation
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Post-Handling
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Proceed to Handling

Transfer to Reaction Vessel

Perform Experiment

Decontaminate Workspace

Experiment Complete

Segregate Hazardous Waste

Dispose of Waste via
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Final Step

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-Phenylacetoacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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